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Compound of Interest

Compound Name: 6-Chloroheptanenitrile

CAS No.: 88725-94-4

Cat. No.: B14129428

Get Quote

Direct experimental values for the boiling point and density of 6-chloroheptanenitrile are not

readily available in the current scientific literature. However, by examining the properties of

analogous compounds, we can provide reliable estimates.

Table 1: Estimated Physicochemical Properties of 6-Chloroheptanenitrile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b14129428#bc-rfq
https://www.benchchem.com/product/b14129428/docs?utm_src=pdf-body#physicochemical-properties-an-estimation-based-approach
https://www.benchchem.com/product/b14129428/docs?utm_src=pdf-body#physicochemical-properties-an-estimation-based-approach
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14129428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Estimated Value Basis for Estimation

Boiling Point 220-230 °C (at 760 mmHg)

Extrapolation from the boiling

points of shorter-chain ω-

chloroalkanenitriles and

analogous heptyl derivatives.

The presence of the polar

nitrile group and the

chloroalkane chain contributes

to a relatively high boiling

point.

Density 0.98 - 1.05 g/cm³

Based on the densities of

similar long-chain alkyl nitriles

and chloroalkanes. The density

is expected to be slightly

higher than that of

heptanenitrile due to the

presence of the heavier

chlorine atom.

Molecular Formula C₇H₁₂ClN -

Molecular Weight 145.63 g/mol -

Solubility

Sparingly soluble in water;

soluble in common organic

solvents (e.g., ethanol, diethyl

ether, dichloromethane).

General solubility trends for

aliphatic nitriles and alkyl

halides.

Synthesis of 6-Chloroheptanenitrile: Pathways and
Methodologies
Several synthetic routes can be envisioned for the preparation of 6-chloroheptanenitrile,

primarily leveraging the nucleophilic substitution of a suitable precursor with a cyanide source.

From 1,6-Dichlorohexane
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A common and direct method involves the monosubstitution of a dichloroalkane with a cyanide

salt. This reaction is a nucleophilic substitution where the cyanide ion displaces one of the

chloride ions.

Reaction Scheme:

Caption: Synthetic pathway from 1,6-dichlorohexane.

From 6-Chlorohexan-1-ol
This two-step approach involves the conversion of the terminal alcohol group of 6-chlorohexan-

1-ol into a good leaving group, followed by nucleophilic substitution with cyanide.

Step 1: Conversion of Alcohol to Alkyl Halide or Sulfonate

The hydroxyl group can be converted to a better leaving group, such as a tosylate or mesylate,

or directly to a bromide or iodide.

Reaction Scheme (via Tosylation):

Step 2: Nucleophilic Substitution

The resulting tosylate is then reacted with sodium cyanide.

Reaction Scheme:

Experimental Protocol:

Tosylation: Dissolve 6-chlorohexan-1-ol in pyridine or dichloromethane and cool the solution

in an ice bath. Add p-toluenesulfonyl chloride (TsCl) portion-wise with stirring. Allow the

reaction to proceed at low temperature and then warm to room temperature.

Work-up: Quench the reaction with water and extract the product with an organic solvent.

Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution,

and brine. Dry the organic layer and remove the solvent.

Cyanation: Dissolve the crude tosylate in a polar aprotic solvent like acetone or DMSO and

add sodium cyanide. Heat the mixture to reflux until the reaction is complete (monitored by
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TLC or GC).

Purification: Follow a similar work-up and purification procedure as described in section 2.1.

Authoritative Grounding: The conversion of alcohols to nitriles via sulfonate esters is a well-

established and reliable method in organic synthesis, offering high yields and avoiding the

harsh conditions sometimes required for direct cyanation of alcohols. [1]

Analytical Characterization: Spectroscopic
Signature
The structure of 6-chloroheptanenitrile can be unequivocally confirmed using a combination

of spectroscopic techniques.

Table 2: Predicted Spectroscopic Data for 6-Chloroheptanenitrile

Technique Expected Features

¹H NMR

- Triplet at ~3.5 ppm (2H, -CH₂Cl) - Triplet at

~2.4 ppm (2H, -CH₂CN) - Multiplets between

1.4-1.9 ppm (8H, internal methylenes)

¹³C NMR

- Signal at ~119 ppm (-CN) - Signal at ~45 ppm

(-CH₂Cl) - Signal at ~17 ppm (-CH₂CN) -

Signals between 25-32 ppm (internal

methylenes)

IR Spectroscopy

- Sharp, medium-intensity peak around 2245

cm⁻¹ (C≡N stretch) - Peak around 650-750 cm⁻¹

(C-Cl stretch) - Peaks around 2850-2960 cm⁻¹

(C-H stretches)

Mass Spectrometry

- Molecular ion peak (M⁺) showing characteristic

isotopic pattern for one chlorine atom (M⁺ and

M⁺+2 in a ~3:1 ratio).

Diagram: Predicted ¹H NMR Chemical Shifts
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Caption: Simplified ¹H NMR shift prediction.

Reactivity and Synthetic Potential
6-Chloroheptanenitrile is a bifunctional molecule, and its reactivity is dictated by the interplay

of the alkyl chloride and nitrile functional groups.

Nitrile Group: The nitrile group can undergo a variety of transformations. It can be hydrolyzed

to a carboxylic acid (heptanoic acid, 6-chloro-) or an amide (6-chloroheptanamide).

Reduction of the nitrile yields a primary amine (7-amino-1-chloroheptane). The nitrile group

can also participate in cycloaddition reactions and can be a precursor for the synthesis of

heterocycles. [2]

Alkyl Chloride Group: The terminal chlorine atom is susceptible to nucleophilic substitution

reactions. This allows for the introduction of a wide range of functional groups, such as

azides, thiols, and ethers, at the 6-position.

The presence of both functional groups allows for sequential or one-pot transformations,

making 6-chloroheptanenitrile a versatile building block for more complex molecules. For

instance, the chloride can be displaced by a nucleophile, followed by transformation of the

nitrile group, or vice-versa.

Applications in Research and Development
The unique structure of 6-chloroheptanenitrile makes it a valuable intermediate in several

areas:

Pharmaceutical Synthesis: The nitrile group is a common pharmacophore in many drugs. [3]

[4]The ability to introduce further functionality via the chloro group makes this molecule an

attractive starting material for the synthesis of novel drug candidates. The introduction of a

nitrile can improve a molecule's pharmacokinetic properties. [2][5]

Organic Synthesis: As a bifunctional building block, it can be used in the synthesis of

polymers, agrochemicals, and other specialty chemicals. The seven-carbon chain provides a

flexible spacer between the two functional groups.

Safety and Handling
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Caution: While a specific Safety Data Sheet (SDS) for 6-chloroheptanenitrile is not available,

the safety precautions should be based on the known hazards of similar long-chain alkyl nitriles

and alkyl chlorides.

Toxicity: Aliphatic nitriles can be toxic and may release cyanide upon metabolism. [6]Alkyl

chlorides can be irritants. Therefore, this compound should be handled with appropriate

personal protective equipment (PPE).

Handling: All manipulations should be carried out in a well-ventilated fume hood. Wear

chemical-resistant gloves (e.g., nitrile rubber), safety goggles, and a lab coat. [7][8]* Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and strong acids or bases.

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Conclusion
6-Chloroheptanenitrile, while not extensively characterized in the literature, represents a

promising and versatile chemical intermediate. This guide provides a foundational

understanding of its estimated properties, viable synthetic routes, and potential applications.

The methodologies and data presented, derived from analogous compounds and established

chemical principles, offer a solid starting point for researchers and scientists looking to explore

the potential of this bifunctional molecule in their work. As with any chemical, all handling and

reactions should be conducted with appropriate safety precautions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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